5-Chloro-3-(3-chloro-2-methylphenyl)benzoic acid, 95%

• IUPAC Name: 3-chloro-5-(3-chloro-2-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H10Cl2O2/c1-8-12(3-2-4-13(8)16)9-5-10(14(17)18)7-11(15)6-9/h2-7H,1H3,(H,17,18)
• InChI Key: ZLUPDDWLPNGEIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=CC(=CC(=C2)Cl)C(=O)O
• Molecular Formula: C14H10Cl2O2
• DSSTOX Substance ID: DTXSID20690280
• Molecular Weight: 281.1 g/mol
• CAS RN: 1261928-60-2

Description

5-Chloro-3-(3-chloro-2-methylphenyl)benzoic acid, 95% (5-C3-C2MPA) is a synthetic organic compound belonging to the family of benzoic acids. It is an important intermediate in the synthesis of many other compounds, and has a wide range of applications in the field of organic chemistry. In

Scientific Research Applications

5-Chloro-3-(3-chloro-2-methylphenyl)benzoic acid, 95% is widely used in scientific research as a reagent in the synthesis of various compounds. It is also used as a catalyst in many reactions, such as the oxidation of alcohols, the synthesis of heterocyclic compounds, and the formation of cyclic ethers. In addition, 5-Chloro-3-(3-chloro-2-methylphenyl)benzoic acid, 95% is used as a starting material in the synthesis of a variety of drugs, such as anti-inflammatory agents, antifungal agents, and anti-cancer agents.

Mechanism of Action

The mechanism of action of 5-Chloro-3-(3-chloro-2-methylphenyl)benzoic acid, 95% is not well understood. However, it is believed that the compound acts as an electrophilic reagent, reacting with nucleophilic species such as amines, alcohols, and carboxylic acids. The reaction of 5-Chloro-3-(3-chloro-2-methylphenyl)benzoic acid, 95% with these nucleophiles results in the formation of a new compound, which can then be used in further reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Chloro-3-(3-chloro-2-methylphenyl)benzoic acid, 95% are not well understood. However, it is believed that the compound may have a variety of effects on the body, including the inhibition of enzymes and the activation of certain receptors. In addition, 5-Chloro-3-(3-chloro-2-methylphenyl)benzoic acid, 95% may have an effect on the metabolism of certain drugs, as well as the absorption and distribution of certain nutrients.

Advantages and Limitations for Lab Experiments

The use of 5-Chloro-3-(3-chloro-2-methylphenyl)benzoic acid, 95% in lab experiments has several advantages. The compound is relatively inexpensive and can be synthesized easily. In addition, the reaction of 5-Chloro-3-(3-chloro-2-methylphenyl)benzoic acid, 95% with nucleophilic species produces a variety of compounds, which can then be used in further reactions. However, there are several limitations to the use of 5-Chloro-3-(3-chloro-2-methylphenyl)benzoic acid, 95% in lab experiments. The compound is highly reactive, and as such, must be handled with care. In addition, the compound is volatile and can easily evaporate if not handled properly.

Future Directions

The potential future directions for 5-Chloro-3-(3-chloro-2-methylphenyl)benzoic acid, 95% include further research into the biochemical and physiological effects of the compound, as well as the development of new methods for its synthesis. In addition, further research into the mechanism of action of 5-Chloro-3-(3-chloro-2-methylphenyl)benzoic acid, 95% could lead to the development of new applications for the compound. Finally, the development of new methods for the purification and isolation of 5-Chloro-3-(3-chloro-2-methylphenyl)benzoic acid, 95% could lead to its increased use in the laboratory.

Synthesis Methods

5-Chloro-3-(3-chloro-2-methylphenyl)benzoic acid, 95% can be synthesized by two methods: the Friedel-Crafts alkylation reaction and the Vilsmeier-Haack reaction. The Friedel-Crafts alkylation reaction involves the reaction of an aromatic compound with an alkyl halide in the presence of a Lewis acid catalyst. The reaction of 5-chloro-3-(3-chloro-2-methylphenyl)benzoic acid with an alkyl halide in the presence of a Lewis acid catalyst such as aluminum chloride or boron trifluoride produces 5-Chloro-3-(3-chloro-2-methylphenyl)benzoic acid, 95%. The Vilsmeier-Haack reaction is a two-step reaction involving the formation of a chloroiminium ion followed by the reaction with an aldehyde or ketone. The reaction of 5-chloro-3-(3-chloro-2-methylphenyl)benzoic acid with an aldehyde or ketone in the presence of an amine such as pyridine or triethylamine produces 5-Chloro-3-(3-chloro-2-methylphenyl)benzoic acid, 95%.